Cas no 2171972-02-2 (2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol)

• Product Name: 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol
• CAS No: 2171972-02-2
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 6258503
• PubChem ID: 165587152
• Update Time: 2025-05-23

2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol
• 2171972-02-2
• EN300-1637290

• Inchi： 1S/C10H14O/c11-10-7-6-9(10)3-1-2-8-4-5-8/h8-11H,3-7H2
• InChI Key： BRASUVUJHZTREK-UHFFFAOYSA-N
• SMILES： OC1CCC1CC#CC1CC1

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol

Introduction to 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol (CAS No. 2171972-02-2)

2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2171972-02-2, represents a confluence of structural complexity and potential biological activity. The presence of both cyclobutane and propargyl moieties in its molecular framework suggests a high degree of versatility, which is further accentuated by the incorporation of a cyclopropyl group. Such structural motifs are often explored in the development of novel therapeutic agents due to their ability to modulate interactions with biological targets.

The compound's name, 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol, provides a detailed insight into its chemical architecture. The cyclobutane ring is a key feature, known for its rigid planar structure, which can enhance binding affinity and selectivity in drug design. The propargyl group (–C≡C–H) introduces a terminal alkyne functionality, which is a versatile handle for further chemical modifications. Additionally, the cyclopropyl substituent adds another layer of complexity, often employed to improve metabolic stability and pharmacokinetic properties. The hydroxyl group at the 1-position of the cyclobutane ring further diversifies the molecule's reactivity and potential interactions with biological systems.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate cyclobutane rings due to their potential applications in drug discovery. The cyclobutane scaffold is particularly attractive because it mimics the piperidine motif found in many bioactive molecules, including FDA-approved drugs. Researchers have been exploring ways to leverage this structural motif to develop new therapeutics with improved efficacy and reduced side effects. The compound in question, 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol, exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity.

The propargyl group within this molecule is particularly noteworthy as it serves as a versatile tool for further functionalization. Propargyl alkylation is a well-established strategy in medicinal chemistry for introducing new pharmacological properties into molecules. The triple bond can be selectively modified through various reactions, such as metal-catalyzed coupling reactions or hydrofunctionalization, allowing for the construction of more complex structures. This flexibility makes 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol a promising candidate for further derivatization and optimization.

The cyclopropyl substituent is another critical feature that contributes to the compound's potential biological activity. Cyclopropane rings are known for their ability to enhance binding affinity due to their rigid structure and ability to adopt favorable conformations upon binding to biological targets. Additionally, cyclopropane motifs have been shown to improve metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. These properties make cyclopropane-containing compounds attractive candidates for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying promising candidates like 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol for further experimental validation. By leveraging these computational methods, scientists can rapidly screen large libraries of compounds and prioritize those with the highest potential for therapeutic applications.

The hydroxyl group at the 1-position of the cyclobutane ring also plays a significant role in determining the compound's properties. Hydroxyl groups are common pharmacophoric elements found in many bioactive molecules, often involved in hydrogen bonding interactions with biological targets. This functionality can enhance solubility and improve interactions with proteins or nucleic acids, making it an important consideration in drug design.

In conclusion, 2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol (CAS No. 2171972-02-2) represents a structurally intricate and biologically relevant molecule with significant potential in pharmaceutical research. Its combination of a rigid cyclobutane core, versatile propargyl group, stabilizing cyclopropyl substituent, and functionalizable hydroxyl group makes it an attractive candidate for further exploration. As computational methods continue to advance, compounds like this one are likely to play an increasingly important role in the development of novel therapeutics.